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Compound of Interest

Compound Name: 1-Aminocyclopentanecarbonitrile

Cat. No.: B1332910

Technical Support Center: 1-
Aminocyclopentanecarbonitrile

This guide provides essential safety information, handling procedures, and storage protocols
for 1-Aminocyclopentanecarbonitrile. Please consult this resource to ensure the safe
execution of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1-Aminocyclopentanecarbonitrile?

Al: 1-Aminocyclopentanecarbonitrile is a hazardous substance. The primary hazards
include:

o Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled.

e [rritation: It can cause skin and serious eye irritation.[1][2] It may also cause respiratory
irritation.[1][2]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?
A2: To minimize exposure, the following PPE should be worn at all times:

o Eye Protection: Chemical safety goggles are required.[3]
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» Hand Protection: Chemical-resistant gloves are mandatory.[3]
» Body Protection: A laboratory coat or other suitable protective clothing should be worn.[3]

o Respiratory Protection: Handling should be done in a chemical fume hood.[3] If not possible,
a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[4]

Q3: What are the proper storage conditions for 1-Aminocyclopentanecarbonitrile?

A3: Proper storage is crucial for maintaining the stability and safety of the compound. It should
be stored at 2-8°C in a refrigerator.[5] The container should be kept tightly closed in a dry, cool,
and well-ventilated place, away from moisture and incompatible materials such as oxidizing
agents.[1][3]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is critical in case of exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[3][6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
ensuring to separate the eyelids.[3][6]

 Inhalation: Move the individual to fresh air.[3][6]

Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes.[3][6]

In all cases of exposure, seek immediate medical attention.[3][6]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Material has changed color or

consistency.

Improper storage (exposure to

moisture or air).

Do not use the material.
Dispose of it according to your
institution's hazardous waste
disposal guidelines. Review
storage procedures to prevent

future occurrences.

Experiencing respiratory

irritation during handling.

Inadequate ventilation or
improper use of respiratory

protection.

Immediately move to an area
with fresh air. Ensure all future
handling is performed in a
certified chemical fume hood. If
a fume hood is unavailable,
use an appropriate, approved

respirator.

Skin irritation after handling.

Accidental skin contact due to

improper glove use or a spill.

Follow the first-aid procedures
for skin contact. Review and
reinforce proper gloving
techniques and spill cleanup
procedures with all lab

personnel.

Safety Data Summary
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Parameter

Information

GHS Pictogram

GHSO06 (Toxic)

Signal Word

Danger

Hazard Statements

H301 (Toxic if swallowed), H311 (Toxic in
contact with skin), H331 (Toxic if inhaled), H315
(Causes skin irritation), H319 (Causes serious
eye irritation), H335 (May cause respiratory
irritation)[1]

Precautionary Statements

P261, P264, P270, P271, P280, P301+P317,
P302+P352, P304+P340, P330, P361,
P362+P364, P403+P233, P405, P501[1]

Incompatible Materials

Oxidizing agents[3]

Hazardous Decomposition Products

Carbon monoxide, nitrogen oxides[3][6]

Experimental Workflow
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Preparation Emergency Procedures

Review Safety Data Sheet (SDS) In case of Spill or Exposure

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Follow First-Aid Measures

Hangling
Y

Work in a Ventilated Fume Hood Seek Immediate Medical Attention

'

Weigh and Prepare Reagent

'

Perform Experiment

v Cleanup & Storage

Decontaminate Work Area Store in a Cool, Dry, Well-Ventilated Area

'

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Aminocyclopentanecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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